Cas no 1216234-84-2 (5-Bromo-2-N-propylpyridine-2,3-diamine)

• Product Name: 5-Bromo-2-N-propylpyridine-2,3-diamine
• CAS No: 1216234-84-2
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 3041908
• Update Time: 2025-11-06

5-Bromo-2-N-propylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-N-propylpyridine-2,3-diamine
• 2,3-Pyridinediamine, 5-bromo-N2-propyl-

• Inchi： 1S/C8H12BrN3/c1-2-3-11-8-7(10)4-6(9)5-12-8/h4-5H,2-3,10H2,1H3,(H,11,12)
• InChI Key： BPJYIFMRLCBFPG-UHFFFAOYSA-N
• SMILES： C1(NCCC)=NC=C(Br)C=C1N

Additional information on 5-Bromo-2-N-propylpyridine-2,3-diamine

5-Bromo-2-N-propylpyridine-2,3-diamine (CAS No. 1216234-84-2)

5-Bromo-2-N-propylpyridine-2,3-diamine, also known by its CAS registry number CAS No. 1216234-84-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural diversity.

The molecular structure of 5-Bromo-2-N-propylpyridine-2,3-diamine consists of a pyridine ring with a bromine substituent at the 5-position and an N-propyl group at the 2-position, along with two amino groups at the 2 and 3 positions of the ring. This configuration imparts the compound with a combination of electron-withdrawing and electron-donating groups, making it highly reactive in various chemical transformations.

Recent studies have highlighted the potential of 5-Bromo-2-N-propylpyridine-2,3-diamine in the synthesis of advanced materials, particularly in the field of coordination chemistry and metalloorganic frameworks (MOFs). Researchers have demonstrated that this compound can act as a versatile ligand, enabling the construction of highly porous and stable MOFs with applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, CAS No. 1216234-84-8 has shown promise in medicinal chemistry. Its ability to coordinate with metal ions makes it a valuable component in the development of metal-based drugs targeting various diseases, including cancer and neurodegenerative disorders. Recent findings suggest that derivatives of this compound may exhibit potent anti-tumor activity by interfering with key cellular processes such as DNA repair and apoptosis.

The synthesis of 5-Bromo-2-N-propylpyridine-2,3-diamine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a melting point around 180°C and is soluble in common organic solvents such as dichloromethane and DMF. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to its conjugated aromatic system.

The latest research on this compound has also explored its application in electrochemical sensing devices. By incorporating this compound into electrode materials, scientists have developed sensors capable of detecting trace amounts of heavy metals in environmental samples with high sensitivity and selectivity.

In conclusion, 5-Bromo-2-N-propylpyridine-diamine (CAS No. 1
) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, solidifying its importance in modern chemistry.